(E)-4-(morpholinosulfonyl)-N-(3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-morpholin-4-ylsulfonyl-N-(3,4,6-trimethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C21H23N3O4S2/c1-14-12-15(2)19-18(13-14)29-21(23(19)3)22-20(25)16-4-6-17(7-5-16)30(26,27)24-8-10-28-11-9-24/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: ZMPIHUNCMZTQHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)N2C)C
• Molecular Formula: C21H23N3O4S2
• Molecular Weight: 445.6 g/mol

Description

(E)-4-(morpholinosulfonyl)-N-(3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C21H23N3O4S2 and its molecular weight is 445.55. The purity is usually 95%.
BenchChem offers high-quality (E)-4-(morpholinosulfonyl)-N-(3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-4-(morpholinosulfonyl)-N-(3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazoles are known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Their versatility as pharmacophores has led to extensive research into their potential as chemotherapeutic agents. The structural simplicity of benzothiazoles, coupled with their ease of synthesis, allows for the development of diverse chemical libraries aimed at discovering new therapeutic agents. Notably, 2-arylbenzothiazoles are being explored for their antitumor potential, indicating the increasing importance of the benzothiazole nucleus in drug discovery (Kamal et al., 2015; Law & Yeong, 2022).

Synthetic Approaches and Biological Activities

The synthesis and exploration of benzothiazoles and their derivatives have been a focus of medicinal chemistry. For example, (thio)urea and benzothiazole derivatives exhibit a broad spectrum of biological activities, which could enhance both physicochemical and biological properties when these groups are bonded. Such compounds are significant in medicinal chemistry, offering insights into the potential therapeutic applications of related molecules (Rosales-Hernández et al., 2022).

Antioxidant and Anti-inflammatory Potential

Benzothiazole derivatives have also been studied for their antioxidant and anti-inflammatory properties. This includes the development of benzofused thiazole derivatives evaluated for their in vitro antioxidant and anti-inflammatory activities. Such research underscores the potential of benzothiazole-based compounds in the design of new therapeutic agents (Raut et al., 2020).